![molecular formula C11H11N5 B043366 2-Amino-8-methyl-3-(trideuteromethyl)imidazo[4,5-f]quinoxaline CAS No. 122457-31-2](/img/structure/B43366.png)
2-Amino-8-methyl-3-(trideuteromethyl)imidazo[4,5-f]quinoxaline
Overview
Description
2-Amino-8-methyl-3-(trideuteromethyl)imidazo[4,5-f]quinoxaline (2AM3TDMIQ) is a novel small molecule compound that has been identified as a potential therapeutic agent for a number of diseases. 2AM3TDMIQ is a heterocyclic compound that contains an imidazole ring and a quinoxaline ring, both of which are aromatic rings. 2AM3TDMIQ has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, 2AM3TDMIQ has been found to have potential applications in the treatment of cancer, neurological disorders, and other diseases.
Scientific Research Applications
Food Safety Analysis
MeIQx-d3 is used in the analysis of food safety. It is a heterocyclic aromatic amine formed in cooked food samples . An electrochemical method has been described for the determination of MeIQx-d3 in food samples . This method uses a screen-printed carbon nanofiber electrode that is modified with silver nanoparticles in a Nafion matrix .
Detection of Heterocyclic Aromatic Amines (HAAs)
MeIQx-d3 belongs to the group of heterocyclic aromatic amines (HAAs), which are formed during the cooking of proteinaceous foods, particularly meat and fish . The formation of HAAs is highly dependent upon the type of food and degree of cooking .
Electrochemical Assay Development
The compound is used in the development of electrochemical assays. A specific assay has been developed for the quantification of MeIQx-d3 using differential pulse voltammetry .
Dosimetry Studies
MeIQx-d3 has been used in dosimetry studies. Covalent binding of radiolabelled MeIQx-d3 to mouse haemoglobin has been investigated both in vitro and in vivo . This research has implications for future human dosimetry of this carcinogen .
Antigenotoxicity Studies
In antigenotoxicity studies, MeIQx-d3 has been used in conjunction with chlorophyll a and b . These studies investigate the effects of these compounds on third instar larvae .
Environmental Monitoring
Due to its widespread presence in common products like cooked meat and alcoholic beverages as a result of cooking and fermentation procedures, MeIQx-d3 is used in environmental monitoring .
Mechanism of Action
Target of Action
MeIQx-d3, also known as 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline-d3 or 2-Amino-8-methyl-3-(trideuteromethyl)imidazo[4,5-f]quinoxaline, is a heterocyclic amine (HAs) compound . Its primary target is hemoglobin , a protein in red blood cells that carries oxygen .
Mode of Action
MeIQx-d3 binds covalently to hemoglobin . This binding is facilitated by the activation of MeIQx-d3 into metabolites by microsomes . The covalent binding of MeIQx-d3 to hemoglobin is a key step in its mode of action .
Biochemical Pathways
The bioactivation of MeIQx-d3 involves two main steps: N-hydroxylation and O-acetylation . N-hydroxylation is catalyzed by cytochrome P450 enzymes, while O-acetylation is catalyzed by N-acetyltransferase 2 (NAT2) . These reactions lead to the formation of a reactive metabolite that can bind to DNA .
Pharmacokinetics
The pharmacokinetics of MeIQx-d3 is influenced by its deuterium labeling . Deuterium, a stable isotope of hydrogen, has been incorporated into drug molecules as tracers for quantitation during the drug development process . Deuteration can affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
The result of MeIQx-d3’s action is the induction of liver tumors . This is due to its mutagenic properties . The covalent binding of MeIQx-d3 to hemoglobin and its subsequent activation into metabolites that can bind to DNA contribute to its mutagenicity .
Action Environment
The action of MeIQx-d3 can be influenced by environmental factors such as diet. MeIQx-d3 is a dietary aromatic amine, found in cooked food . Therefore, the amount of MeIQx-d3 ingested through diet can influence its action, efficacy, and stability.
properties
IUPAC Name |
8-methyl-3-(trideuteriomethyl)imidazo[4,5-f]quinoxalin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15)/i2D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVCCCQNKIYNAKB-BMSJAHLVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C=CC3=C(C2=N1)N=C(N3C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N1C2=C(C3=NC(=CN=C3C=C2)C)N=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60425997 |
Source
|
| Record name | 8-Methyl-3-(~2~H_3_)methyl-3H-imidazo[4,5-f]quinoxalin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60425997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-8-methyl-3-(trideuteromethyl)imidazo[4,5-f]quinoxaline | |
CAS RN |
122457-31-2 |
Source
|
| Record name | 8-Methyl-3-(~2~H_3_)methyl-3H-imidazo[4,5-f]quinoxalin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60425997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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